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Abstract
Scorodonin is a naturally occurring allenyne compound isolated from the mushroom Mycetinis

scorodonius. It has demonstrated notable antibacterial and antifungal properties, positioning it

as a molecule of interest for further investigation in drug discovery and development. This

technical guide provides a comprehensive overview of the known physical, chemical, and

biological properties of Scorodonin, including its mechanism of action. Detailed experimental

methodologies, where available in the public domain, are presented to facilitate further

research.

Physicochemical Properties
Scorodonin is a relatively small molecule with the chemical formula C7H7ClO. Its structure

features a unique combination of an allene, an alkyne, and a primary alcohol functional group,

contributing to its reactivity and biological activity.

Physical Properties
Quantitative data on many of the physical properties of Scorodonin are not extensively

reported in the peer-reviewed literature. The following table summarizes the available

information.
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Property Value Source

Molecular Formula C7H7ClO --INVALID-LINK--

Molecular Weight 142.58 g/mol --INVALID-LINK--

CAS Number 74660-77-8 --INVALID-LINK--

Melting Point Not Reported -

Boiling Point Not Reported -

Density Not Reported -

Solubility
Soluble in organic solvents.

Insoluble in water.[1]

General property of similar

small organic molecules

Appearance Not Reported -

Chemical Properties and Stability
Detailed experimental studies on the stability and degradation pathways of Scorodonin under

various conditions (e.g., pH, temperature, light exposure) are not readily available. However,

the presence of the reactive allenyne and chloroalkyne functionalities suggests potential

instability under certain conditions.

Property Description

Chemical Structure (R)-7-chlorohepta-2,3-dien-5-yn-1-ol

Functional Groups Primary alcohol, Allene, Alkyne, Alkyl chloride

Stability

Expected to be sensitive to heat, light, and

strong acidic or basic conditions due to the

reactive nature of the allenyne moiety.

Degradation
Specific degradation products have not been

characterized in the literature.

Storage

For research purposes, it is recommended to

store Scorodonin at -20°C in a tightly sealed

container, protected from light and moisture.
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Biological Activity and Mechanism of Action
Scorodonin exhibits a range of biological activities, primarily as an antimicrobial agent. Its

mechanism of action is believed to be centered on the inhibition of essential cellular processes

in target organisms.

Antimicrobial Activity
Scorodonin has been shown to possess both antibacterial and antifungal properties.

Quantitative data on its minimum inhibitory concentrations (MICs) against a broad spectrum of

microorganisms are limited in publicly accessible literature.

Organism Type General Activity Specific Data (MIC)

Bacteria
Active against various bacterial

species.
Not extensively reported.

Fungi
Active against various fungal

species.
Not extensively reported.

Mechanism of Action
The primary reported mechanism of action for Scorodonin is the inhibition of DNA-dependent

RNA polymerases.[2] This inhibition disrupts the process of transcription, leading to a cessation

of protein synthesis and ultimately cell death.

Target: DNA-dependent RNA polymerase

Effect: Inhibition of transcription

The specific kinetics and binding site of Scorodonin on RNA polymerase have not been fully

elucidated. It is plausible that the electrophilic nature of the allenyne or chloroalkyne moiety

could be involved in covalent modification of the enzyme.

Given its chemical structure, Scorodonin may possess other mechanisms of action that have

not yet been explored. For instance, the allenyne functionality could potentially interact with

other cellular nucleophiles, or the molecule as a whole could disrupt membrane integrity.
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Cytotoxicity
Data on the cytotoxicity of Scorodonin against human cell lines (IC50 values) are not available

in the current literature. Such studies would be crucial for evaluating its potential as a

therapeutic agent.

Experimental Protocols
Detailed, step-by-step experimental protocols for the isolation, purification, and characterization

of Scorodonin are not explicitly available. The following sections provide a generalized

workflow based on common practices for natural product chemistry.

Isolation and Purification Workflow
The isolation of Scorodonin from Mycetinis scorodonius would typically involve extraction with

an organic solvent followed by chromatographic purification.
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Click to download full resolution via product page

Caption: Generalized workflow for the isolation and purification of Scorodonin.
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Characterization
The structural elucidation of Scorodonin would rely on a combination of spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be essential for

determining the carbon-hydrogen framework. While a synthetic route has confirmed the

structure, detailed spectral data from the natural product are not widely published.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to

confirm the molecular formula.

Signaling Pathways
The primary known molecular target of Scorodonin is DNA-dependent RNA polymerase, a key

enzyme in the central dogma of molecular biology. Inhibition of this enzyme directly impacts the

transcription of all genes, leading to a global shutdown of cellular functions.

Scorodonin DNA-dependent
RNA Polymerase

Inhibition Transcription mRNA Synthesis Protein Synthesis Cell DeathLeads to

Click to download full resolution via product page

Caption: Proposed mechanism of action of Scorodonin via inhibition of transcription.

Conclusion and Future Directions
Scorodonin is a promising natural product with demonstrated antimicrobial activity. However, a

significant amount of research is still required to fully characterize its properties and evaluate its

therapeutic potential. Future research should focus on:

Quantitative determination of physical properties: Obtaining precise data on melting point,

solubility, and other physical characteristics.

Comprehensive stability studies: Investigating its stability under various conditions to inform

formulation and storage.
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Detailed mechanistic studies: Elucidating the kinetics and specific interactions of

Scorodonin with RNA polymerase and exploring other potential cellular targets.

Broad-spectrum biological evaluation: Determining MIC values against a wide range of

clinically relevant bacteria and fungi, as well as IC50 values against various cancer cell lines.

Development of detailed experimental protocols: Publishing standardized methods for its

isolation, purification, and analysis to ensure reproducibility of research findings.

The information compiled in this guide serves as a foundation for researchers to build upon in

their exploration of this intriguing natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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